Ethyl 2-(acetylamino)-3-(2,4-dimethylanilino)-3-oxopropanoate

• IUPAC Name: ethyl 2-acetamido-3-(2,4-dimethylanilino)-3-oxopropanoate
• InChI: InChI=1S/C15H20N2O4/c1-5-21-15(20)13(16-11(4)18)14(19)17-12-7-6-9(2)8-10(12)3/h6-8,13H,5H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key: USDKPKLVOCBGAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)NC1=C(C=C(C=C1)C)C)NC(=O)C
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

This compound is a derivative of aniline, which is an organic compound with the formula C6H5NH2. Aniline is the simplest and one of the most important aromatic amines, which are used as precursors to many common dyes and pharmaceuticals. The compound you mentioned has additional functional groups attached to the aniline base, including an acetylamino group and an ethyl ester group. These groups could potentially alter the properties and reactivity of the compound.

Scientific Research Applications

Bioanalytical Method Development

A novel molecule, Ethyl 3-(2-(4-fluorophenyl)amino)-4-phenylthiazo)-5-yl)-3-oxopropanoate, demonstrating potent acetylcholinesterase inhibition property, was studied by Nemani, Shard, and Sengupta (2018). They developed a rapid and selective RP-HPLC bioanalytical method for its quantitative measurement, validated following the USFDA guideline. The method showcased high linearity, precision, and stability under various conditions, including in human plasma, indicating its potential for further drug development processes (Nemani, Shard, & Sengupta, 2018).

Chemical Synthesis and Characterization

El‐Faham et al. (2013) tested OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) as an additive in the carbodiimide (DIC) approach for synthesizing a series of α-ketoamide derivatives. This research showcased OxymaPure's effectiveness over traditional methods in terms of purity and yield, providing a valuable methodology for synthesizing complex organic compounds with potential pharmaceutical applications (El‐Faham et al., 2013).

Polymorphism and Drug Characterization

Bosch, Škapin, and Matijević (2004) utilized controlled precipitation techniques to produce finely dispersed particles of ethyl 3,5-di(acetylamino)-2,4,6-triiodobenzoate. Their research not only identified distinct polymorphic forms of this diagnostic imaging agent but also characterized them using single crystal X-ray diffraction, providing insight into the physical properties critical for pharmaceutical formulation (Bosch, Škapin, & Matijević, 2004).

Novel Compound Synthesis

Sami, Dorr, Sólyom, Alberts, and Remers (1995) synthesized a series of 2-[2-(dimethylamino)ethyl]-1,2-dihydro-3H- dibenz[de,h]isoquinoline-1,3-diones, exploring their antitumor activity. This work highlighted the synthesis of amino and acetylamino derivatives, offering a new avenue for the development of antitumor agents with potentially low cardiotoxicity (Sami et al., 1995).